Methocarbamol-d5 β-D-Glucuronide
Description
Methocarbamol-d5 β-D-Glucuronide is a deuterium-labeled metabolite of methocarbamol, a centrally acting muscle relaxant. This compound is synthesized by conjugating deuterated methocarbamol with β-D-glucuronic acid, a common Phase II metabolic pathway for xenobiotics. The incorporation of five deuterium atoms (d5) into the methocarbamol moiety enhances its utility as a stable isotope-labeled internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for pharmacokinetic studies and doping control . Its molecular formula is C₁₇H₁₈D₅NO₁₁, with a molecular weight of 422.4 g/mol .
Properties
Molecular Formula |
C₁₇H₁₈D₅NO₁₁ |
|---|---|
Molecular Weight |
422.4 |
Synonyms |
2-[(Aminocarbonyl)oxy]-1-[(2-methoxyphenoxy)methyl]ethyl-d5 β-D-Glucopyranosiduronic Acid; Methocarbamol-d5 Glucuronide; |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Molecular Characteristics
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Structural Features |
|---|---|---|---|
| This compound | C₁₇H₁₈D₅NO₁₁ | 422.4 | Deuterated carbamate linked to glucuronic acid |
| Myricetin-3-O-β-D-glucuronide | C₂₁H₁₈O₁₃ | 478.36 | Flavonoid aglycone with hydroxyl groups |
| Chloramphenicol 3-O-β-D-Glucuronide | C₁₇H₂₀Cl₂N₂O₁₁ | 499.25 | Nitrobenzene and dichloro groups |
| 4-Methylumbelliferyl-β-D-glucuronide | C₁₆H₁₆O₉ | 352.29 | Fluorescent umbelliferone derivative |
| Bazedoxifene 5-β-D-Glucuronide | C₃₆H₄₂N₂O₉ | 646.73 | Selective estrogen receptor modulator conjugate |
Pharmacokinetic and Metabolic Profile
This compound is primarily used to study the metabolism of methocarbamol, which undergoes extensive glucuronidation before renal excretion. Unlike flavonoid glucuronides (e.g., myricetin-3-O-β-D-glucuronide), which exhibit direct pharmacological effects like antidiabetic activity , this compound serves as a biomarker for methocarbamol exposure.
Analytical and Regulatory Significance
Deuterated glucuronides like this compound are indispensable in analytical chemistry for distinguishing endogenous metabolites from exogenous compounds. For example, in doping control, deuterated standards enable precise detection of methocarbamol misuse by minimizing matrix interference in mass spectrometry . In contrast, Chloramphenicol 3-O-β-D-Glucuronide is used to monitor antibiotic residues in biological samples .
Research Implications
- Antitumor Agents : Coumarin glucuronides, such as 6-methoxycoumarin-7-O-β-D-glucuronide, show promising cytotoxicity against cancer cell lines (e.g., Hela, IC₅₀: 5.03 µmol/L) .
- Diagnostic Tools: 4-Methylumbelliferyl-β-D-glucuronide is widely used to assay β-glucuronidase activity, a marker for bacterial contamination .
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